Cas no 123334-02-1 (Hexanedioic acid,2,2,3,3,4,4,5,5-octafluoro-, hydrate (1:?))

Hexanedioic acid,2,2,3,3,4,4,5,5-octafluoro-, hydrate (1:?) structure
123334-02-1 structure
Product Name:Hexanedioic acid,2,2,3,3,4,4,5,5-octafluoro-, hydrate (1:?)
CAS No:123334-02-1
MF:C6H4F8O5
MW:308.080190658569
CID:104194
PubChem ID:57347188
Update Time:2025-04-18

Hexanedioic acid,2,2,3,3,4,4,5,5-octafluoro-, hydrate (1:?) Chemical and Physical Properties

Names and Identifiers

    • Hexanedioic acid,2,2,3,3,4,4,5,5-octafluoro-, hydrate (1:?)
    • 2,2,3,3,4,4,5,5-octafluorohexanedioic acid,hydrate
    • Hexanedioicacid,octafluoro-,hydrate (9CI)
    • Perfluoroadipic acid hydrate
    • Octafluorohexanedioic acid--water (1/1)
    • 2,2,3,3,4,4,5,5-octafluorohexanedioic acid hydrate
    • 123334-02-1
    • 2,2,3,3,4,4,5,5-octafluorohexanedioic acid;hydrate
    • 2,2,3,3,4,4,5,5-Octafluorohexanedioic acid xhydrate
    • FT-0643006
    • PYKYYOSVJRAVGQ-UHFFFAOYSA-N
    • DTXSID70721391
    • Inchi: 1S/C6H2F8O4.H2O/c7-3(8,1(15)16)5(11,12)6(13,14)4(9,10)2(17)18;/h(H,15,16)(H,17,18);1H2
    • InChI Key: PYKYYOSVJRAVGQ-UHFFFAOYSA-N
    • SMILES: FC(C(C(=O)O)(F)F)(C(C(C(=O)O)(F)F)(F)F)F.O

Computed Properties

  • Exact Mass: 307.99300
  • Monoisotopic Mass: 307.99309852g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 340
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Color/Form: White powder
  • Melting Point: 82-85 °C(lit.)
  • PSA: 83.83000
  • LogP: 1.63250
  • Solubility: Not available

Hexanedioic acid,2,2,3,3,4,4,5,5-octafluoro-, hydrate (1:?) Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26-37/39
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.